Cas no 55182-73-5 (3-Dodecyn-1-ol)

3-Dodecyn-1-ol structure
3-Dodecyn-1-ol structure
Product Name:3-Dodecyn-1-ol
CAS No:55182-73-5
MF:C12H22O
MW:182.302484035492
CID:352637
PubChem ID:4108965
Update Time:2025-04-19

3-Dodecyn-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Dodecyn-1-ol
    • dodec-3-yn-1-ol
    • 55182-73-5
    • CMSTUGQLHQXICL-UHFFFAOYSA-N
    • DTXSID20399408
    • SCHEMBL2483643
    • Inchi: 1S/C12H22O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h13H,2-8,11-12H2,1H3
    • InChI Key: CMSTUGQLHQXICL-UHFFFAOYSA-N
    • SMILES: OCCC#CCCCCCCCC

Computed Properties

  • Exact Mass: 182.16716
  • Monoisotopic Mass: 182.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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